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Compound Focus: Clomipramine Hydrochloride

CAS No.: 17321-77-6

Cat. No.: S524031

Analytical Method for Clomipramine in Plasma

This protocol details a modified sample preparation method for the determination of Clomipramine
hydrochloride in human plasma using HPLC-UV. The procedure simplifies the extraction by eliminating the

acidic back-extraction step, allowing for direct injection and significantly shortening the analysis time [1].

Experimental Protocol

e Sample Extraction:

o Extract 1 mL of plasma sample by adding an organic solvent mixture of Heptane : Isoamyl
alcohol in a 95:5 ratio [1] [2].

o Vortex mix the sample thoroughly to ensure complete extraction of the analyte.

o Centrifuge the mixture to separate the organic and aqueous layers clearly.

¢ Phase Separation:

o Transfer the organic layer (the top layer containing the extracted drug) to a clean tube.

o Re-extract this organic layer with 200 pL of ortho-Phosphoric acid (0.3% viv) [1] [2].

o Discard the organic phase after this second extraction. The acidic aqueous phase now contains
the clomipramine and is ready for injection.
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e HPLC-UYV Analysis:

Column: Use a C8 reverse-phase ODS2 column [1] [2].

Mobile Phase: Acetonitrile : Water in a 75:25 ratio. Filter and degas before use.
Detection: UV detection at 215 nm [1] [2].

Injection Volume: Directly inject a suitable aliquot of the final acidic aqueous phase.
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o
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Method Validation Data

The method was validated according to standard analytical procedures, with key parameters summarized

below [1] [3].

Table 1: Assay Validation Parameters for Clomipramine HPLC-UV Method

Parameter Result / Value

Analytical Range 2.5-120 ng/mL [1]

Linearity (r?) 0.9950 for Clomipramine [1]

Retention Time (min) Clomipramine: 10.3 + 0.3; Desmethyl Clomipramine: 9.5 £ 0.3
[1]

Precision (Coefficient of Intra-day & Inter-day < 18.3% [1]

Variation)

Application in Bioequivalence Study

The validated method was successfully applied in a single-dose bioequivalence study [1] [2].

¢ Study Design: A two-sequence, crossover block-randomized design with 12 fasting healthy male
volunteers.

e Dosage: Administration of 3 x 25 mg tablets of both test and reference clomipramine formulations.

e Sample Collection: Blood samples were taken pre-dose and at 9 time points within 48 hours post-
dose.

e Conclusion: The 90% confidence intervals for the test/reference ratios of AUC and Cmax were within
the bioequivalence limits of 0.80-1.20, indicating the two formulations are interchangeable [1].

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/24363733/
https://archive.org/details/pubmed-PMC3863438
https://pubmed.ncbi.nlm.nih.gov/24363733/
https://archive.org/details/pubmed-PMC3863438
https://pubmed.ncbi.nlm.nih.gov/24363733/
https://www.gavinpublishers.com/article/view/validation-of-analytical-methods-a-review
https://pubmed.ncbi.nlm.nih.gov/24363733/
https://pubmed.ncbi.nlm.nih.gov/24363733/
https://pubmed.ncbi.nlm.nih.gov/24363733/
https://pubmed.ncbi.nlm.nih.gov/24363733/
https://pubmed.ncbi.nlm.nih.gov/24363733/
https://archive.org/details/pubmed-PMC3863438
https://pubmed.ncbi.nlm.nih.gov/24363733/
https://www.smolecule.com/products/s524031?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O I e C U I e Specifications & Pricing

Experimental Workflow

The following diagram illustrates the complete sample preparation and analysis process.

2. Add Extraction Solvent
Heptane : Isoamyl Alcohol (95:5)

3. Vortex Mix & Centrifuge

4. Transfer Organic Layer

5. Back-Extract with
200uL 0.3% H3POa

6. Discard Organic Phase

7. Inject Aqueous Phase
into HPLC-UV

8. Chromatographic Analysis
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Diagram 1: Sample preparation and analysis workflow for clomipramine determination in plasma.

Key Takeaways

¢ Simplified Extraction: The method uses a straightforward liquid-liquid extraction with
heptane:isoamyl alcohol, followed by back-extraction into a small volume of phosphoric acid [1].

¢ Direct Injection: The final extract in ortho-phosphoric acid is compatible with reverse-phase HPLC,
allowing for direct injection and avoiding lengthy solvent evaporation and reconstitution steps [1].

e Proven Applicability: The method is not only validated but also demonstrated to be robust and
precise enough for use in formal bioequivalence studies, meeting regulatory standards [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s524031?utm_src=pdf-bulk
https://www.smolecule.com/products/s524031?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

